Cas no 1003561-95-2 (3-[(4-fluorophenyl)methyl]pyrrolidine hydrochloride)

• Product Name: 3-[(4-fluorophenyl)methyl]pyrrolidine hydrochloride
• CAS No: 1003561-95-2
• MF: C₁₁H₁₅ClFN
• MW: 215.694905519485
• MDL: MFCD03840074
• CID: 1025772
• PubChem ID: 17749754
• Update Time: 2025-06-09

3-[(4-fluorophenyl)methyl]pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(4-Fluorobenzyl)pyrrolidine hydrochloride
• 3-[(4-fluorophenyl)methyl]Pyrrolidine hydrochloride
• 3ABX-Q05-1
• AGN-PC-01LQNP
• ANW-71585
• AR1424
• CTK7C0361
• MolPort-001-778-575
• SureCN3553149
• 3-(4-FLUOROBENZYL)PYRROLIDINE HCL
• Pyrrolidine, 3-[(4-fluorophenyl)methyl]-, hydrochloride (1:1)
• A910154
• 3-[(4-fluorophenyl)methyl]pyrrolidine;hydrochloride
• SCHEMBL3553149
• F9995-3619
• DB-031571
• DTXSID60589967
• DB-058349
• 3-[(4-Fluorophenyl)methyl]pyrrolidine HCl
• J-000114
• 3-(4-Fluorobenzyl)pyrrolidinehydrochloride
• 3-[(4-Fluorophenyl)methyl]pyrrolidine--hydrogen chloride (1/1)
• AS-45118
• MFCD03840074
• CS-0170981
• 1003561-95-2
• AKOS016007483
• 3-(4-Fluorobenzyl)pyrrolidine, HCl
• RFFYWYHVLRGBST-UHFFFAOYSA-N
• 3-[(4-fluorophenyl)methyl]pyrrolidine hydrochloride

• MDL： MFCD03840074
• Inchi： 1S/C11H14FN.ClH/c12-11-3-1-9(2-4-11)7-10-5-6-13-8-10;/h1-4,10,13H,5-8H2;1H
• InChI Key： RFFYWYHVLRGBST-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC(=CC=1)CC1CNCC1

Computed Properties

• Exact Mass: 215.0877053g/mol
• Monoisotopic Mass: 215.0877053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Color/Form: Yellow to Brown Solid

3-[(4-fluorophenyl)methyl]pyrrolidine hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 3-[(4-fluorophenyl)methyl]pyrrolidine hydrochloride

Introduction to 3-[(4-Fluorophenyl)methyl]pyrrolidine Hydrochloride (CAS No. 1003561-95-2)

3-[(4-Fluorophenyl)methyl]pyrrolidine hydrochloride (CAS No. 1003561-95-2) is a synthetic compound that has garnered significant attention in the pharmaceutical and medicinal chemistry fields due to its unique structural and pharmacological properties. This compound belongs to the class of pyrrolidines, which are cyclic amines with a wide range of biological activities, including central nervous system (CNS) modulation, anti-inflammatory effects, and potential therapeutic applications in various diseases.

The chemical structure of 3-[(4-fluorophenyl)methyl]pyrrolidine hydrochloride features a pyrrolidine ring substituted with a 4-fluorobenzyl group. The presence of the fluorine atom on the benzyl moiety imparts distinct electronic and steric properties to the molecule, which can influence its binding affinity and selectivity towards specific biological targets. This makes it an attractive candidate for drug discovery and development programs targeting G protein-coupled receptors (GPCRs), ion channels, and other important therapeutic targets.

Recent research has highlighted the potential of 3-[(4-fluorophenyl)methyl]pyrrolidine hydrochloride in various therapeutic areas. For instance, studies have shown that this compound exhibits potent agonist activity at serotonin 5-HT_2A receptors, which are implicated in mood disorders such as depression and anxiety. Additionally, it has been reported to have moderate affinity for dopamine D₂ receptors, suggesting its potential as a dual-action agent for treating neuropsychiatric disorders.

In the context of neurodegenerative diseases, 3-[(4-fluorophenyl)methyl]pyrrolidine hydrochloride has demonstrated neuroprotective effects in preclinical models of Parkinson's disease. Research indicates that it can reduce oxidative stress and inhibit apoptosis in dopaminergic neurons, thereby preserving neuronal function and delaying disease progression. These findings underscore its potential as a novel therapeutic agent for neurodegenerative conditions.

Beyond its CNS applications, 3-[(4-fluorophenyl)methyl]pyrrolidine hydrochloride has also shown promise in the treatment of inflammatory disorders. In vitro studies have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. This anti-inflammatory activity could be beneficial in conditions like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 3-[(4-fluorophenyl)methyl]pyrrolidine hydrochloride has been extensively studied to optimize its therapeutic potential. It exhibits good oral bioavailability and favorable distribution properties, allowing it to effectively reach target tissues. However, like many small molecules, it is subject to metabolic degradation by cytochrome P450 enzymes, which can affect its half-life and efficacy. Ongoing research is focused on developing prodrugs or formulation strategies to enhance its stability and prolong its action.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-[(4-fluorophenyl)methyl]pyrrolidine hydrochloride in various indications. Early-phase trials have shown promising results, with the compound demonstrating a favorable safety profile and preliminary evidence of clinical benefit. These findings have paved the way for larger-scale trials to further validate its therapeutic potential.

In conclusion, 3-[(4-fluorophenyl)methyl]pyrrolidine hydrochloride (CAS No. 1003561-95-2) is a promising compound with a diverse range of biological activities and therapeutic applications. Its unique chemical structure and pharmacological properties make it an attractive candidate for drug development in areas such as neuropsychiatric disorders, neurodegenerative diseases, and inflammatory conditions. As research continues to advance our understanding of this compound, it holds significant potential to improve patient outcomes and address unmet medical needs.